5-(3-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazole-4-thione

• IUPAC Name: 4-(3-chlorophenyl)-2,2-dimethyl-1H-imidazole-5-thione
• InChI: InChI=1S/C11H11ClN2S/c1-11(2)13-9(10(15)14-11)7-4-3-5-8(12)6-7/h3-6H,1-2H3,(H,14,15)
• InChI Key: JDBVHLLDRRZZTO-UHFFFAOYSA-N
• Canonical SMILES: CC1(NC(=S)C(=N1)C2=CC(=CC=C2)Cl)C
• Molecular Formula: C11H11ClN2S
• Molecular Weight: 238.74 g/mol

Description

The compound “5-(3-chlorophenyl)-2,2-dimethyl-2,3-dihydro-4H-imidazole-4-thione” is a derivative of imidazole, which is a heterocyclic organic compound. The imidazole ring is a common feature in many important biological molecules, including histidine and histamine. The presence of the chlorophenyl group and the thione group could potentially give this compound unique chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. Additionally, the compound has a 3-chlorophenyl group attached to the 5-position of the imidazole ring, and a thione group (a sulfur atom double-bonded to a carbon atom) at the 4-position.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The imidazole ring, for instance, is aromatic and relatively stable, but can participate in various reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the chlorophenyl and thione groups could impact its solubility, melting point, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s being studied as a potential pharmaceutical, its mechanism of action would depend on how it interacts with biological targets in the body.

Future Directions

The future research directions for this compound would depend on its potential applications. For instance, if it shows promise as a pharmaceutical, future research could involve further testing its efficacy and safety, studying its mechanism of action, and potentially developing it into a drug.